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Compound of Interest

Compound Name: 4-Methyl-5-nitropicolinaldehyde

Cat. No.: B3145860 Get Quote

This guide provides a detailed spectroscopic comparison of 4-Methyl-5-nitropicolinaldehyde
with its key synthetic precursors. By examining the changes in Nuclear Magnetic Resonance

(NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectra at each

synthetic step, researchers can gain a deeper understanding of the molecule's structural

evolution and the impact of functional group transformations. The data presented is essential

for reaction monitoring, quality control, and structural verification in synthetic and medicinal

chemistry.

Synthetic Pathway Overview
The synthesis of 4-Methyl-5-nitropicolinaldehyde typically proceeds from 4-methylpyridine

(4-picoline) through a sequence of oxidation, nitration, and subsequent selective oxidation of

the 2-position methyl group (picolinyl methyl group) to an aldehyde. This guide will focus on the

spectroscopic changes occurring along a plausible synthetic route, highlighting the introduction

of the N-oxide, nitro, and aldehyde functional groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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